Cas no 1805260-96-1 (2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine)

2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its structural features—including chloromethyl, difluoromethyl, iodo, and trifluoromethyl substituents—make it a versatile intermediate for constructing complex fluorinated and heterocyclic compounds. The presence of multiple reactive sites allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. The electron-withdrawing trifluoromethyl group enhances stability and influences reactivity, while the iodo substituent facilitates cross-coupling reactions. This compound is particularly valuable for researchers developing novel bioactive molecules or advanced materials requiring precise fluorination patterns. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine structure

1805260-96-1 structure

Product Name:2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine

CAS No:1805260-96-1

MF:C₈H₄ClF₅IN

MW:371.473550796509

CID:4895171

Update Time:2025-10-29

2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine
- Inchi： 1S/C8H4ClF5IN/c9-2-5-3(8(12,13)14)1-4(15)6(16-5)7(10)11/h1,7H,2H2
- InChI Key： AZIZMNGFDBSEQN-UHFFFAOYSA-N
- SMILES： IC1C=C(C(F)(F)F)C(CCl)=NC=1C(F)F

Computed Properties

Exact Mass: 370.9
Monoisotopic Mass: 370.9
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12.9

2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020661-250mg	2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine	1805260-96-1	95%	250mg	$1,078.00	2022-04-01
Alichem	A029020661-500mg	2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine	1805260-96-1	95%	500mg	$1,769.25	2022-04-01
Alichem	A029020661-1g	2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine	1805260-96-1	95%	1g	$2,866.05	2022-04-01

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Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine

2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS registry number 1805260-96-1. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique structural and functional properties. The molecule features a pyridine ring with multiple substituents, including a chloromethyl group at position 2, a difluoromethyl group at position 6, an iodo group at position 5, and a trifluoromethyl group at position 3. These substituents contribute to the compound's distinct chemical reactivity and biological activity.

The synthesis of 2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine involves a series of advanced organic reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels for this compound. The use of transition metal catalysts and microwave-assisted synthesis has further streamlined the production process, making it more efficient and environmentally friendly.

One of the most intriguing aspects of this compound is its potential application in the field of medicinal chemistry. The presence of multiple halogenated groups (chlorine, fluorine, and iodine) makes it an ideal candidate for exploring halogen bonding interactions in drug design. Recent studies have shown that halogenated pyridines can act as potent inhibitors of various enzymes and receptors, making them promising leads for the development of new therapeutic agents.

In addition to its medicinal applications, 2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine has also been investigated for its potential use in agrochemicals. Its ability to modulate plant growth regulators and pest control agents has been explored in several research studies. The compound's stability under various environmental conditions and its selective toxicity towards certain organisms make it a valuable candidate for agricultural applications.

Recent research has also focused on the environmental fate and degradation pathways of this compound. Understanding its persistence in different ecosystems is crucial for assessing its potential impact on the environment. Studies have shown that the compound undergoes rapid hydrolysis under alkaline conditions, which reduces its environmental footprint significantly.

The structural complexity of 2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine makes it an excellent model system for studying reaction mechanisms in organic chemistry. Its reactivity towards various nucleophiles and electrophiles has been extensively studied, providing valuable insights into the behavior of similar compounds under different reaction conditions.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine is a versatile compound with a wide range of applications in chemistry, pharmacology, and agriculture. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As new research continues to uncover its potential uses and properties, this compound is poised to play an increasingly important role in both academic and industrial settings.